Cas no 623163-11-1 (4-CHLORO-8-NITRO-QUINOLINE-3-CARBONITRILE)

• Product Name: 4-CHLORO-8-NITRO-QUINOLINE-3-CARBONITRILE
• CAS No: 623163-11-1
• MF: C₁₀H₄ClN₃O₂
• MW: 233.610660552979
• CID: 831594
• PubChem ID: 27282019
• Update Time: 2025-10-30

4-CHLORO-8-NITRO-QUINOLINE-3-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-8-NITRO-QUINOLINE-3-CARBONITRILE
• 3-QUINOLINECARBONITRILE, 4-CHLORO-8-NITRO-
• 4-CHLORO-8-NITRO-QUINOLINE-3-CARBONITRILE
• 4-chloro-8-nitroquinoline-3-carbonitrile
• 3-Quinolinecarbonitrile,4-chloro-8-nitro
• 4-chloranyl-8-nitro-quinoline-3-carbonitrile
• 4-chloro-8-nitro-3-quinolinecarbonitrile
• SB70214
• 623163-11-1
• DTXSID70650692
• 3-Quinolinecarbonitrile,4-chloro-8-nitro-

• Inchi： 1S/C10H4ClN3O2/c11-9-6(4-12)5-13-10-7(9)2-1-3-8(10)14(15)16/h1-3,5H
• InChI Key： NNTCMTUMEUDZFP-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C2C(=CC=CC2=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.99900
• Monoisotopic Mass: 232.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.5A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.55
• Boiling Point: 428.5°C at 760 mmHg
• Flash Point: 213°C
• Refractive Index: 1.692
• PSA: 82.50000
• LogP: 3.19128

Additional information on 4-CHLORO-8-NITRO-QUINOLINE-3-CARBONITRILE

4-Chloro-8-nitro-quinoLine-3-carbonitrile (CAS No 623163-11-1): A Comprehensive Overview

4-Chloro-8-nitro-quinoLine-3-carbonitrile, identified by the CAS registry number 623163-11-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a quinoline skeleton with substituents at positions 3, 4, and 8. The presence of a chlorine atom at position 4, a nitro group at position 8, and a cyano group at position 3 imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

The quinoline moiety serves as the core framework of this compound, providing a rigid aromatic system that facilitates diverse chemical interactions. The substitution pattern in 4-chloro-8-nitro-quinoLine-3-carbonitrile is strategically designed to enhance its reactivity and selectivity in different chemical environments. Recent studies have demonstrated that this compound exhibits promising activity in several areas, including as a precursor for advanced materials and as an intermediate in drug discovery.

One of the most notable aspects of 4-chloro-8-nitro-quinoLine-3-carbonitrile is its potential role in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a scaffold for constructing bioactive molecules with enhanced pharmacokinetic properties. For instance, the nitro group at position 8 can undergo reduction to form an amino group, which is often associated with improved solubility and bioavailability. Similarly, the cyano group at position 3 can participate in various click chemistry reactions, enabling the construction of complex molecular architectures.

In addition to its medicinal applications, 4-chloro-8-nitro-quinoLine-3-carbonitrile has also been investigated for its potential in materials science. The compound's aromaticity and conjugated system make it an attractive candidate for use in organic electronics. Recent studies have shown that derivatives of this compound can exhibit semiconducting properties, making them suitable for applications in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). The chlorine and nitro substituents further modulate the electronic properties of the molecule, offering fine-tuned control over its performance in electronic devices.

The synthesis of 4-chloro-8-nitro-quinoLine-3-carbonitrile involves a multi-step process that typically begins with the preparation of quinoline derivatives. One common approach involves the Friedlander synthesis, which utilizes an o-amino aryl ketone as the starting material. Subsequent steps include nitration, chlorination, and cyanation reactions to introduce the desired substituents at specific positions on the quinoline ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

The physical properties of 4-chloro-8-nitro-quinoLine-3-carbonitrile are also worth noting. The compound is typically a crystalline solid with a melting point around 250°C. Its solubility in common organic solvents such as dichloromethane and dimethylformamide (DMF) is moderate, which facilitates its use in various organic reactions. The presence of electron-withdrawing groups such as chlorine and nitro enhances the molecule's stability under thermal and oxidative conditions, making it suitable for high-throughput screening applications.

In terms of safety considerations, while 4-chloro-8-nitro-quinoLine-3-carbonitrile is not classified as a hazardous substance under normal handling conditions, proper precautions should be taken during synthesis and use. Gloves and goggles are recommended when working with this compound to minimize exposure risks. Storage should be in a cool, dry place away from incompatible materials such as strong oxidizing agents or reducing agents.

The latest research on 4-chloro-8-nitro-quinoLine-3-carbonitrile has focused on its potential as a building block for advanced materials with tailored functionalities. For example, scientists have explored its use in constructing two-dimensional (2D) materials such as graphene analogues or transition metal dichalcogenides (TMDs). These materials exhibit exceptional electronic properties that could revolutionize industries ranging from energy storage to optoelectronics.

In conclusion, 4-chloro-8-nitro-quinoLine-3-carbonitrile (CAS No 623163-11-1) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables it to serve as both a valuable intermediate in drug discovery and a key component in advanced materials development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping future innovations across various scientific domains.